Cas no 920390-72-3 (1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylethan-1-one)

• Product Name: 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylethan-1-one
• CAS No: 920390-72-3
• MF: C₂₃H₂₃N₇O
• MW: 413.475023508072
• CID: 5496421
• Update Time: 2025-10-30

1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-2-phenylethanone
• 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylethan-1-one

• Inchi： 1S/C23H23N7O/c31-20(19-9-5-2-6-10-19)16-28-11-13-29(14-12-28)22-21-23(25-17-24-22)30(27-26-21)15-18-7-3-1-4-8-18/h1-10,17H,11-16H2
• InChI Key： MPBVLVXMBWYOKI-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(CC4=CC=CC=C4)N=NC=32)CC1)C(=O)C1=CC=CC=C1

Additional information on 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylethan-1-one

Comprehensive Analysis of 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylethan-1-one (CAS No. 920390-72-3)

In the rapidly evolving field of medicinal chemistry, 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylethan-1-one (CAS No. 920390-72-3) has emerged as a compound of significant interest. This molecule, characterized by its unique triazolopyrimidine core and piperazine linkage, is being extensively studied for its potential applications in drug discovery and biochemical research. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for designing novel therapeutic agents.

The compound’s benzyl and phenyl substituents contribute to its lipophilicity, a critical factor in its pharmacokinetic properties. Recent studies have highlighted its relevance in targeting kinase enzymes, a hot topic in oncology and inflammation research. With the growing demand for small-molecule inhibitors, this compound’s mechanism of action aligns with current trends in precision medicine. Its CAS No. 920390-72-3 is frequently searched in academic databases, reflecting its importance in high-impact research areas.

From a synthetic perspective, 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylethan-1-one showcases the convergence of heterocyclic chemistry and medicinal chemistry. Its triazolo[4,5-d]pyrimidine moiety is a privileged structure in drug design, often associated with modulating protein-protein interactions. This aligns with the increasing focus on targeted therapies, a dominant theme in pharmaceutical R&D. The compound’s piperazine ring further enhances its binding affinity, making it a candidate for optimizing drug-like properties.

In the context of AI-driven drug discovery, this molecule has been featured in computational studies exploring structure-activity relationships (SAR). Its CAS No. 920390-72-3 is often referenced in machine learning models predicting bioactivity, a testament to its relevance in modern research. Additionally, its potential role in neurodegenerative disease pathways has sparked interest, coinciding with rising public awareness about brain health and longevity.

From a commercial standpoint, suppliers of 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylethan-1-one emphasize its high purity and applicability in high-throughput screening (HTS). The compound’s triazolopyrimidine scaffold is also being investigated for antiviral properties, a trending topic post-pandemic. Its CAS No. 920390-72-3 is increasingly indexed in patent literature, underscoring its potential for intellectual property development.

In summary, 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-phenylethan-1-one represents a compelling case study in the intersection of chemical innovation and therapeutic potential. Its multifaceted applications—from kinase inhibition to computational drug design—make it a standout candidate for future breakthroughs. As research continues, its CAS No. 920390-72-3 will likely remain a key identifier in scientific discourse.